Cas no 2227773-47-7 ((2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol)

• Product Name: (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol
• CAS No: 2227773-47-7
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5800804
• PubChem ID: 165703252
• Update Time: 2025-06-28

(2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol
• EN300-1756680
• 2227773-47-7

• Inchi： 1S/C8H16N4O/c1-6(13)5-7-9-11-12(10-7)8(2,3)4/h6,13H,5H2,1-4H3/t6-/m1/s1
• InChI Key： IVEPDSUPDZFZSW-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.8Ų

Additional information on (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol

Introduction to (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol and Its Significance in Modern Chemical Biology

The compound with the CAS number 2227773-47-7 is a fascinating molecule known as (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol. This compound has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in drug discovery and therapeutic development. The presence of a tetrazole moiety and a chiral center at the propanol backbone makes it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules that can interact with biological targets in a highly specific manner. The tetrazole ring is a versatile pharmacophore that has been incorporated into various drug candidates due to its ability to modulate enzyme activity and receptor binding. Specifically, the tert-butyl substituent on the tetrazole ring enhances the metabolic stability of the molecule, making it more suitable for pharmaceutical applications.

The chiral center at the propanol moiety in (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol is another critical feature that contributes to its potential biological activity. Chiral molecules often exhibit different biological properties depending on their stereochemistry, and this compound's specific configuration may lead to unique interactions with biological targets. This aspect has made it an attractive subject for researchers exploring enantioselective synthesis and pharmacological evaluation.

Recent studies have highlighted the importance of tetrazole derivatives in medicinal chemistry. For instance, compounds containing the tetrazole scaffold have shown promise in inhibiting various enzymes and receptors involved in inflammatory pathways. The tert-butyl group not only improves the molecule's stability but also influences its solubility and bioavailability, which are crucial factors for drug development. These properties make (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol a valuable candidate for further exploration.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between organic azides and alkynes, which are well-established methods in synthetic chemistry. The subsequent functionalization of the propanol backbone with the appropriate substituents requires careful consideration to maintain the desired stereochemistry. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve the desired enantiomer with high selectivity.

Once synthesized, (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-ol can be subjected to various biological assays to evaluate its potential therapeutic effects. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The compound's ability to interact with specific biological targets can be elucidated through structural biology techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The significance of this compound extends beyond its potential as a drug candidate. It also serves as a valuable tool for understanding the role of tetrazole derivatives in chemical biology. By studying its interactions with biological systems, researchers can gain insights into how these molecules function at a molecular level. This knowledge can then be applied to design more effective drugs with improved pharmacological properties.

In conclusion, (2R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-2-oil (CAS number 2227773-47-7) is a promising compound with significant potential in the field of chemical biology. Its unique structural features, including the tetrazole moiety and chiral center at the propanol backbone, make it an attractive candidate for drug discovery and therapeutic development. Further research is warranted to fully explore its biological activity and potential applications in medicine.